![molecular formula C19H15FN4O3 B2518736 N-(2-((2-(2-fluorophenoxy)pyrimidin-5-yl)amino)-2-oxoethyl)benzamide CAS No. 1421524-55-1](/img/structure/B2518736.png)
N-(2-((2-(2-fluorophenoxy)pyrimidin-5-yl)amino)-2-oxoethyl)benzamide
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Description
N-(2-((2-(2-fluorophenoxy)pyrimidin-5-yl)amino)-2-oxoethyl)benzamide, also known as PF-06260933, is a selective inhibitor of the protein kinase B (AKT) pathway. It is a small molecule drug candidate that has shown promising results in preclinical studies for the treatment of cancer.
Scientific Research Applications
Histone Deacetylase Inhibition
One notable application of structurally related compounds is in the inhibition of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. The design, synthesis, and biological evaluation of compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) have shown promise as anticancer drugs due to their ability to block cancer cell proliferation and induce apoptosis through histone acetylation, p21 (cip/waf1) protein expression, and cell-cycle arrest (Zhou et al., 2008).
Antiviral Activity
Compounds with similar structural features have been evaluated for their antiviral activities against viruses such as Hepatitis C Virus (HCV) and SARS-CoV. For example, derivatives of isatin were found to inhibit HCV RNA synthesis and offer protection against replication of SARS-CoV in cell cultures (Selvam et al., 2008).
Anti-Inflammatory and Analgesic Agents
The synthesis of novel compounds derived from this chemical structure has led to the discovery of anti-inflammatory and analgesic agents. For instance, certain benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines showed remarkable activities, indicating their potential as therapeutic agents in treating inflammation and pain (Abu‐Hashem et al., 2020).
Antifungal Activity
The synthesis and antifungal activity of pyrimidine derivatives containing an amide moiety have demonstrated significant activity against fungal pathogens, highlighting the potential of these compounds in developing new antifungal agents (Wu et al., 2021).
Antibacterial and Cytotoxic Activity
Derivatives of 6-oxopyrimidin-1(6H)-yl benzamide have shown to possess antibacterial activity against various bacterial strains and cytotoxic activity against human tumor cell lines, suggesting their application in the development of new antibacterial and anticancer therapies (Devarasetty et al., 2016).
properties
IUPAC Name |
N-[2-[[2-(2-fluorophenoxy)pyrimidin-5-yl]amino]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3/c20-15-8-4-5-9-16(15)27-19-22-10-14(11-23-19)24-17(25)12-21-18(26)13-6-2-1-3-7-13/h1-11H,12H2,(H,21,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPWACAXYVOFHIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC(=O)NC2=CN=C(N=C2)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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